Serpentine bitartrate
Serpentine bitartrate
Brand Name:
Vulcanchem
CAS No.:
58782-36-8
VCID:
VC0192372
InChI:
InChI=1S/C21H20N2O3.C4H6O6/c1-12-16-10-23-8-7-14-13-5-3-4-6-18(13)22-20(14)19(23)9-15(16)17(11-26-12)21(24)25-2;5-1(3(7)8)2(6)4(9)10/h3-8,11-12,15-16H,9-10H2,1-2H3;1-2,5-6H,(H,7,8)(H,9,10)/t12-,15-,16+;/m0./s1
SMILES:
CC1C2C[N+]3=C(CC2C(=CO1)C(=O)OC)C4=C(C=C3)C5=CC=CC=C5N4.C(C(C(=O)[O-])O)(C(=O)O)O
Molecular Formula:
C21H21N2O3·C4H5O6
Molecular Weight:
498.48
Serpentine bitartrate
CAS No.: 58782-36-8
Natural Products
VCID: VC0192372
Molecular Formula: C21H21N2O3·C4H5O6
Molecular Weight: 498.48
| CAS No. | 58782-36-8 |
|---|---|
| Product Name | Serpentine bitartrate |
| Molecular Formula | C21H21N2O3·C4H5O6 |
| Molecular Weight | 498.48 |
| IUPAC Name | methyl (15R,16S,20S)-16-methyl-17-oxa-3-aza-13-azoniapentacyclo[11.8.0.02,10.04,9.015,20]henicosa-1(13),2(10),4,6,8,11,18-heptaene-19-carboxylate;2,3,4-trihydroxy-4-oxobutanoate |
| Standard InChI | InChI=1S/C21H20N2O3.C4H6O6/c1-12-16-10-23-8-7-14-13-5-3-4-6-18(13)22-20(14)19(23)9-15(16)17(11-26-12)21(24)25-2;5-1(3(7)8)2(6)4(9)10/h3-8,11-12,15-16H,9-10H2,1-2H3;1-2,5-6H,(H,7,8)(H,9,10)/t12-,15-,16+;/m0./s1 |
| SMILES | CC1C2C[N+]3=C(CC2C(=CO1)C(=O)OC)C4=C(C=C3)C5=CC=CC=C5N4.C(C(C(=O)[O-])O)(C(=O)O)O |
| Synonyms | Serpentine hydrogen tartrate |
| PubChem Compound | 44151334 |
| Last Modified | Nov 11 2021 |
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